Cas no 129696-67-9 (1-Naphthalenecarbonitrile, 4-(1H-imidazol-1-ylmethyl)-)

• Product Name: 1-Naphthalenecarbonitrile, 4-(1H-imidazol-1-ylmethyl)-
• CAS No: 129696-67-9
• MF: C₁₅H₁₁N₃
• MW: 233.267942667007
• CID: 1225119
• Update Time: 2024-08-03

1-Naphthalenecarbonitrile, 4-(1H-imidazol-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarbonitrile, 4-(1H-imidazol-1-ylmethyl)-

• Inchi： 1S/C15H11N3/c16-9-12-5-6-13(10-18-8-7-17-11-18)15-4-2-1-3-14(12)15/h1-8,11H,10H2
• InChI Key： BLSYBYJHHMRCSI-UHFFFAOYSA-N
• SMILES： C1(C#N)=C2C(C=CC=C2)=C(CN2C=NC=C2)C=C1

Computed Properties

• Exact Mass: 233.09543

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 493.1±28.0 °C(Predicted)
• PSA: 41.61
• pka: 6.55±0.12(Predicted)